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Introduction
Programmed Death-Ligand 1 (PD-L1) is a critical immune checkpoint protein that has emerged

as a key biomarker for predicting response to immunotherapy in various cancers, including

non-small cell lung cancer (NSCLC), melanoma, and head and neck squamous cell carcinoma

(HNSCC).[1][2][3] Immunohistochemistry (IHC) is the standard method for assessing PD-L1

expression in tumor tissue.[3] Clinical trials, such as SWOG S2101 which investigates the

combination of cabozantinib and nivolumab in patients with melanoma or HNSCC who have

progressed on prior PD-1/PD-L1 checkpoint inhibition, rely on accurate and reproducible PD-L1

testing to guide patient selection and stratification.[4][5]

These application notes provide a detailed overview of the standardized protocols for PD-L1

IHC testing, with a focus on the methodologies relevant to clinical research involving PD-1/PD-

L1 inhibitors.
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Several PD-L1 IHC assays have received FDA approval as either companion or

complementary diagnostics for specific immune checkpoint inhibitors.[2][6] Each assay is a

complete system consisting of a specific antibody clone, a dedicated staining platform, and a

defined scoring algorithm. While developed for specific drugs, studies have explored the

analytical concordance between these assays.[6]

Assay Name
Antibody
Clone

Staining
Platform

Associated
Drug(s)

Scoring Metric

PD-L1 IHC 22C3

pharmDx

22C3 (mouse

anti-human)

Dako Autostainer

Link 48
Pembrolizumab

Tumor

Proportion Score

(TPS), Combined

Positive Score

(CPS)

PD-L1 IHC 28-8

pharmDx

28-8 (rabbit anti-

human)

Dako Autostainer

Link 48
Nivolumab

Tumor

Proportion Score

(TPS)

VENTANA PD-L1

(SP142) Assay

SP142 (rabbit

anti-human)

Ventana

BenchMark

ULTRA

Atezolizumab

Tumor Cell (TC)

Score, Immune

Cell (IC) Score

VENTANA PD-L1

(SP263) Assay

SP263 (rabbit

anti-human)

Ventana

BenchMark

ULTRA

Durvalumab,

Pembrolizumab

Tumor Cell (TC)

Score, Immune

Cell (IC) Score

Table 1: Summary of FDA-Approved PD-L1 IHC Assays. This table summarizes the key

characteristics of the four main commercially available and FDA-approved PD-L1 IHC assays.

[1][2][6][7]

Biological Pathway: PD-1/PD-L1 Axis
The interaction between PD-1, expressed on activated T-cells, and its ligand PD-L1, which can

be expressed on tumor cells and tumor-infiltrating immune cells, delivers an inhibitory signal

that suppresses the anti-tumor immune response.[7] Immune checkpoint inhibitors block this

interaction, restoring the T-cell's ability to recognize and eliminate cancer cells.[2]
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Caption: PD-1/PD-L1 signaling pathway and the mechanism of checkpoint inhibitors.

Experimental Workflow for PD-L1 IHC Testing
The process of PD-L1 testing involves several critical pre-analytical, analytical, and post-

analytical steps to ensure the quality and accuracy of the results.
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Caption: General experimental workflow for PD-L1 immunohistochemistry testing.

Detailed Protocol: PD-L1 IHC 28-8 pharmDx on Dako
Autostainer Link 48
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This protocol is based on the FDA-approved complementary diagnostic assay for nivolumab.[8]

[9] It is intended for use with formalin-fixed, paraffin-embedded (FFPE) human tumor tissue.

I. Materials and Reagents

Primary Antibody: Monoclonal Rabbit Anti-Human PD-L1, Clone 28-8 (provided in Dako

pharmDx kit)

Negative Control: Negative Control Reagent (provided in kit)

Staining Platform: Dako Autostainer Link 48 (AS480)

Pre-treatment Module: Dako PT Link

Detection System: EnVision FLEX visualization system (included in kit)

Reagents:

EnVision FLEX Target Retrieval Solution, Low pH

EnVision FLEX Wash Buffer, 20x

Peroxidase-Blocking Reagent

Mouse Anti-Rabbit IgG Linker

Substrate-Chromogen Solution (DAB)

DAB Enhancer

Ancillary Supplies: Positively charged microscope slides, coverslips, mounting medium,

hematoxylin, deionized water, ethanol, xylene or xylene substitute.

Control Tissue: Multi-tissue control slide containing tonsil and placenta tissue, or cell lines

with known PD-L1 expression levels.[8][10]

II. Specimen Preparation (Pre-Analytical)

Fixation: Use 10% neutral buffered formalin for 6-72 hours.
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Sectioning: Cut FFPE tissue blocks into 4-5 µm thick sections and mount on positively

charged slides.

Drying: Dry slides overnight at room temperature or for 10-30 minutes at 60°C.

III. Automated Staining Procedure (Analytical)

The following steps are performed on the Dako Autostainer Link 48 using the pre-programmed

protocol for the PD-L1 IHC 28-8 pharmDx assay.[9]

Baking/Deparaffinization: Slides are baked on the instrument to melt the paraffin, followed by

a series of xylene (or substitute) and ethanol washes to deparaffinize and rehydrate the

tissue sections.

Epitope Retrieval:

Load slides into the PT Link module.

Immerse slides in pre-heated EnVision FLEX Target Retrieval Solution (Low pH).

Heat for 20 minutes at 97°C.

Cool down to 65°C.

Staining Protocol on Autostainer Link 48:

Transfer slides to the Autostainer.

Peroxidase Block: Incubate with Peroxidase-Blocking Reagent for 5 minutes to quench

endogenous peroxidase activity.

Wash: Rinse with EnVision FLEX Wash Buffer.

Primary Antibody: Apply the PD-L1 primary antibody (clone 28-8) or Negative Control

Reagent and incubate for 30 minutes.

Wash: Rinse with wash buffer.
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Linker: Apply the Mouse Anti-Rabbit IgG Linker and incubate for 15 minutes. This step is

necessary to link the rabbit primary antibody to the subsequent visualization reagent.

Wash: Rinse with wash buffer.

Visualization Reagent: Apply the visualization reagent (dextran polymer backbone

conjugated with horseradish peroxidase and secondary antibodies) and incubate for 20

minutes.

Wash: Rinse with wash buffer.

Chromogen: Apply 3,3'-diaminobenzidine tetrahydrochloride (DAB) chromogen solution

and incubate for 10 minutes. This results in a brown precipitate at the site of the antigen.

Enhancer: Apply the DAB Enhancer for 5 minutes.

Wash: Rinse with deionized water.

Counterstaining:

Immerse slides in Hematoxylin for 5 minutes to stain cell nuclei blue.

Rinse thoroughly with deionized water.

Dehydration and Coverslipping:

Dehydrate the sections through graded ethanol solutions.

Clear in xylene (or substitute).

Coverslip the slides using a permanent mounting medium.

IV. Interpretation and Scoring (Post-Analytical)

Quality Control: First, examine the control slide. The tonsil tissue should show distinct

membrane staining in crypt epithelium and follicular macrophages. The negative control

reagent slide should show no specific staining.
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Staining Assessment: A positive PD-L1 reaction is defined as brown staining on the cell

membrane of tumor cells. Cytoplasmic staining may be observed but is not included in the

scoring.[9]

Scoring (Tumor Proportion Score - TPS):

The TPS is the percentage of viable tumor cells showing partial or complete membrane

staining at any intensity.[10]

The score is calculated as: TPS = (Number of PD-L1 positive tumor cells / Total number of

viable tumor cells) x 100%

At least 100 viable tumor cells must be present in the specimen for adequate evaluation.

Reporting: The result is reported as a percentage. Clinical trials often use specific cut-offs

(e.g., ≥1%, ≥5%, ≥10%, or ≥50%) to define PD-L1 positivity.[1][8]

Conclusion
Standardized PD-L1 immunohistochemistry is essential for the development and clinical

application of immune checkpoint inhibitors. The use of validated, FDA-approved assays like

the PD-L1 IHC 28-8 pharmDx kit ensures reproducible and reliable biomarker assessment.

Adherence to detailed protocols, including proper specimen handling, automated staining

procedures, and rigorous scoring criteria, is paramount for providing accurate data to guide

treatment decisions in both clinical trials and routine practice.[3][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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